N-(4-{[2-(2-phenylacetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide

• IUPAC Name: 4-(cyclopropanecarbonylamino)-N-[2-[(2-phenylacetyl)amino]ethyl]benzamide
• InChI: InChI=1S/C21H23N3O3/c25-19(14-15-4-2-1-3-5-15)22-12-13-23-20(26)16-8-10-18(11-9-16)24-21(27)17-6-7-17/h1-5,8-11,17H,6-7,12-14H2,(H,22,25)(H,23,26)(H,24,27)
• InChI Key: HZCVEOCSZRQRHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)CC3=CC=CC=C3
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

The compound “N-(4-{[2-(2-phenylacetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide” is a complex organic molecule. It contains functional groups such as amides and a cyclopropane ring. Amides are a type of functional group that consist of a carbonyl group (a carbon atom double-bonded to an oxygen atom) linked to a nitrogen atom. Cyclopropane is a type of hydrocarbon ring that contains three carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide groups and the cyclopropane ring would significantly influence its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, amides can participate in a variety of reactions, including hydrolysis and reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Immunotherapy Enhancement

• Application : F5226-0359 has shown promise as an immunomodulatory agent. .

Anticancer Activity

• Application : F5226-0359 exhibits antiproliferative effects against cancer cells. .

Anti-Inflammatory Properties

• Application : F5226-0359 may modulate inflammatory pathways. .

Neuroprotection and Neurodegenerative Diseases

• Application : F5226-0359 shows neuroprotective potential. .

Antibacterial Activity

• Application : F5226-0359 exhibits antibacterial properties. .

Cardiovascular Health

• Application : F5226-0359 may impact cardiovascular health. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing allergic reactions. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its properties in more detail, and developing efficient methods for its synthesis.